Cas no 136927-63-4 (1H,2H-pyrrolo[1,2-a]pyrazin-1-one)

1H,2H-pyrrolo[1,2-a]pyrazin-1-one structure
136927-63-4 structure
Product Name:1H,2H-pyrrolo[1,2-a]pyrazin-1-one
CAS No:136927-63-4
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD09834911
CID:838092
PubChem ID:15662088
Update Time:2025-04-19

1H,2H-pyrrolo[1,2-a]pyrazin-1-one Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazin-1(2H)-one
    • Pyrrolo[1,2-a]pyrazin-1(2H)-one (9CI)
    • 2H-pyrrolo[1,2-a]pyrazin-1-one
    • 1H,2H-PYRROLO[1,2-A]PYRAZIN-1-ONE
    • pyrrolo[1,2-a]pyrazin-1-one
    • LFASPBCAVCUZES-UHFFFAOYSA-N
    • SC2701
    • Pyrrolo[1,2-a]pyrazin-1(2H);-one
    • PB13162
    • RP09061
    • ST2413756
    • X9966
    • DTXSID20576494
    • Z1198233236
    • SCHEMBL484880
    • CS-0044055
    • MFCD09834911
    • AKOS006327287
    • DB-085217
    • EN300-103555
    • DS-11699
    • W-205492
    • 136927-63-4
    • SY020086
    • 1H,2H-pyrrolo[1,2-a]pyrazin-1-one
    • MDL： MFCD09834911
    • Inchi： 1S/C7H6N2O/c10-7-6-2-1-4-9(6)5-3-8-7/h1-5H,(H,8,10)
    • InChI Key： LFASPBCAVCUZES-UHFFFAOYSA-N
    • SMILES： O=C1C2=CC=CN2C=CN1

Computed Properties

  • Exact Mass: 134.04800
  • Monoisotopic Mass: 134.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: Solid
  • Density: 1.33
  • Boiling Point: 213 ºC
  • Flash Point: 83 ºC
  • PSA: 37.27000
  • LogP: 0.62760

1H,2H-pyrrolo[1,2-a]pyrazin-1-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H317
  • Warning Statement： P280
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Storage Condition：Sealed in dry,Room Temperature

1H,2H-pyrrolo[1,2-a]pyrazin-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H,2H-pyrrolo[1,2-a]pyrazin-1-one Pricemore >>

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1H,2H-pyrrolo[1,2-a]pyrazin-1-one Production Method

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